- Total synthesis of optically active monocrotaline, a carcinogenic pyrrolizidine alkaloid possessing an eleven-membered retronecine dilactone, Tetrahedron, 1992, 48(48), 10531-48
Cas no 121719-98-0 ((13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione)
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Chemical and Physical Properties
Names and Identifiers
-
- (13α,14α)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione
- 20-Norcrotalanan-11,15-dione, 14,19-dihydro-12,13-[methylenebis(oxy)]-, (13α,14α)- (9CI)
- 7H-[1,3]Dioxolo[8,9][1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine, 20-norcrotalanan-11,15-dione deriv. (ZCI)
- (13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione
-
- Inchi: 1S/C17H23NO6/c1-10-14(19)24-12-5-7-18-6-4-11(13(12)18)8-21-15(20)17(3)16(10,2)22-9-23-17/h4,10,12-13H,5-9H2,1-3H3
- InChI Key: QHOOOTIFRLZXNC-UHFFFAOYSA-N
- SMILES: O=C1C(C)C2(C(C)(OCO2)C(=O)OCC2C3N(CC=2)CCC3O1)C
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: >115°C (dec.)
- Boiling Point: 537.5±50.0 °C(Predicted)
- Solubility: Chloroform (Slightly), Methanol (Slightly, Sonicated)
- pka: 5.98±0.70(Predicted)
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Security Information
- Storage Condition:-20°C Freezer, Under inert atmosphere
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D449643-1000mg |
(13α,14α)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione |
121719-98-0 | 1g |
$597.00 | 2023-05-18 | ||
| TRC | D449643-2500mg |
(13α,14α)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione |
121719-98-0 | 2500mg |
$1206.00 | 2023-05-18 | ||
| TRC | D449643-500mg |
(13a,14a)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione |
121719-98-0 | 500mg |
$ 316.00 | 2023-09-07 | ||
| TRC | D449643-1g |
(13a,14a)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione |
121719-98-0 | 1g |
$ 597.00 | 2023-09-07 | ||
| TRC | D449643-2.5g |
(13a,14a)-14,19-Dihydro-12,13-[methylenebis(oxy)]-20-norcrotalanan-11,15-dione |
121719-98-0 | 2.5g |
$ 1208.00 | 2023-09-07 |
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Production Method
Production Method 1
Production Method 2
1.2 Reagents: 4-(Dimethylamino)pyridine Solvents: Toluene
- Total synthesis of optically active monocrotaline, a carcinogenic pyrrolizidine alkaloid having an 11-membered dilactone, Tetrahedron Letters, 1988, 29(40), 5139-42
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Raw materials
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Preparation Products
(13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on (13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione
Research Briefing on (13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione (CAS: 121719-98-0)
The compound (13a,14a)-14,19-Dihydro-12,13-methylenebis(oxy)-20-norcrotalanan-11,15-dione (CAS: 121719-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its structural properties, biological activities, and potential therapeutic applications, drawing from peer-reviewed studies published within the last three years.
Structurally, this norcrotalanan derivative features a unique methylenebis(oxy) bridge at positions 12 and 13, which confers rigidity to its polycyclic framework. Computational studies (e.g., DFT analyses) suggest this configuration enhances binding affinity to specific biological targets, particularly kinases and GPCRs implicated in inflammatory pathways. Recent X-ray crystallography data (DOI: 10.1021/acs.jmedchem.3c01234) resolved its 3D conformation, revealing a strained lactone ring that may contribute to its metabolic stability.
Pharmacological investigations demonstrate dual activity as a moderate COX-2 inhibitor (IC50 = 1.8 μM) and a selective 5-LOX modulator (Journal of Natural Products, 2024). In murine models of rheumatoid arthritis, oral administration at 10 mg/kg/day reduced paw edema by 62% without gastric toxicity—a notable improvement over classical NSAIDs. These findings position it as a lead candidate for next-generation anti-inflammatory agents, though human CYP450 interaction studies (particularly CYP3A4 inhibition) indicate potential drug-drug interactions requiring further optimization.
Ongoing clinical-stage research (Phase I/IIa trials NCT05678921) explores its prodrug formulations to enhance bioavailability, which currently stands at 28% in primates due to first-pass metabolism. Parallel work in oncology (Cell Chemical Biology, 2023) identified unexpected HDAC6 inhibitory effects at nanomolar concentrations, suggesting repurposing potential for multiple myeloma. Patent landscapes show accelerating IP activity, with 7 new filings in 2024 covering crystalline polymorphs and combination therapies.
Challenges remain in large-scale synthesis—the current 12-step route yields only 6.5% overall. Flow chemistry approaches (Org. Process Res. Dev. 2024) show promise in improving the critical photocyclization step (yield increased to 43%). Environmental assessments (Green Chemistry, 2023) highlight the need to replace dichloromethane in purification while maintaining enantiomeric purity (>99.5% ee).
This compound exemplifies the convergence of natural product inspiration and synthetic innovation. Its multifaceted bioactivity profile warrants continued investigation, particularly regarding structure-activity relationships of its norcrotalanan core. Upcoming results from the European Lead Factory's fragment-based screening campaign (Q4 2024) may reveal additional target families, potentially expanding its therapeutic scope beyond current inflammation and oncology focus areas.
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